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Compound of Interest

Compound Name: SC58451

Cat. No.: B1662708

For Researchers, Scientists, and Drug Development Professionals

Abstract

SC58451 is a potent and highly selective cyclooxygenase-2 (COX-2) inhibitor. This document
provides a comprehensive technical overview of SC58451, including its chemical properties,
mechanism of action, pharmacological data, and relevant experimental protocols. The
information is intended to support further research and development efforts related to this
compound.

Chemical and Physical Properties

SC58451, with the chemical name 5-(4-fluorophenyl)-6-(4-methylsulfonylphenyl)spiro[2.4]hept-
5-ene, is a small molecule with the following properties:

Property Value

CAS Number 168433-84-9
Molecular Formula C20H19FO2S
Molecular Weight 342.43 g/mol

Mechanism of Action

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1662708?utm_src=pdf-interest
https://www.benchchem.com/product/b1662708?utm_src=pdf-body
https://www.benchchem.com/product/b1662708?utm_src=pdf-body
https://www.benchchem.com/product/b1662708?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

SC58451 selectively inhibits the COX-2 enzyme, a key mediator in the inflammatory cascade.
COX-2 is responsible for the conversion of arachidonic acid to prostaglandins, which are pro-
inflammatory signaling molecules. By inhibiting COX-2, SC58451 effectively reduces the
production of these inflammatory mediators, thereby exerting its anti-inflammatory effects.

Signaling Pathway of COX-2 Inhibition

The inhibition of COX-2 by SC58451 interrupts the prostaglandin synthesis pathway, leading to
a reduction in inflammation and pain.
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T
Prostaglandins (e.g., PGE?2) Inflammation & Pain
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Preparation

Prepare SC58451 Serial Dilutions Prepare Enzyme and Buffer Solution

Reaction

Add Reagents to 96-well Plate

'

Pre-incubate

'

Add Arachidonic Acid (Substrate)

'

Incubate

Analysis

Stop Reaction & Add Detection Reagent

'

Read Plate

'

Calculate % Inhibition

'

Determine IC50
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Induce Arthritis with CFA Injection

:

Arthritis Development (10-14 days)

:

[Group Animals and Administer SC58451/Vehicle)

:

[Daily Paw Volume/Thickness Measuremeng

:

[Data Analysis: % Inhibition vs. ControD

[Determine EDSO)

Click to download full resolution via product page

 To cite this document: BenchChem. [In-Depth Technical Guide: SC58451 (CAS Number
168433-84-9)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662708#sc58451-cas-number-168433-84-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1662708?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

